Cas no 777028-98-5 (3-(1-amino-2-hydroxyethyl)phenol)

• Product Name: 3-(1-amino-2-hydroxyethyl)phenol
• CAS No: 777028-98-5
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD28411249
• CID: 552929
• PubChem ID: 20228293
• Update Time: 2024-03-01

3-(1-amino-2-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, beta-amino-3-hydroxy- (9CI)
• 3-(1-amino-2-hydroxyethyl)phenol
• Benzeneethanol, b-amino-3-hydroxy-
• AKOS010284859
• F16868
• EN300-1260769
• DTXSID80603856
• 777028-98-5
• SCHEMBL10455404

• MDL： MFCD28411249
• Inchi： 1S/C8H11NO2/c9-8(5-10)6-2-1-3-7(11)4-6/h1-4,8,10-11H,5,9H2
• InChI Key： CMKYFDIMOOWZGH-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC=C(C=1)O)N

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids